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Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.: S560084

Antimicrobial Activity of 2-Heptanol

Here is a summary of the key findings on 2-Heptanol's antimicrobial properties and the experimental data

available.

Table 1: Documented Antimicrobial Effects of 2-Heptanol

Aspect of Test . - L.
o . Experimental Model Key Findings Citation

Activity Organism

Antifungal Botrytis In vitro (two-part Inhibited mycelial growth in a [1]112]
cinerea (Gray plate assay) dose-dependent manner (0-20
mold fungus) uL/plate).

Antifungal Botrytis In vivo (tomato fruit) Reduced lesion diameter on [1] [2]
cinerea infected tomatoes at

concentrations of 0.02-0.16
pL/cms,
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Aspect of Test . - L
o ) Experimental Model Key Findings Citation

Activity Organism
Mechanism Botrytis Transcriptomic Compromised membrane [2]
of Action cinerea Analysis & integrity, induced nutrient

Fluorescence leakage, and accelerated amino

Microscopy acid metabolism.
General - Literature Review Identified as a component of [1] [3]
Description turmeric and other essential oils  [4]

with noted antimicrobial and
antioxidant properties.

Detailed Experimental Protocols for 2-Heptanol
The most robust experimental data comes from studies on its antifungal activity against Botrytis cinerea:

¢ In Vitro Antifungal Assay (Non-contact Method):

o Method: A mycelial plug of the fungus is placed on one side of a two-part Petri dish containing
potato dextrose agar. Different volumes of 2-Heptanol are applied to a filter paper on the other
side. The plate is sealed to allow vapor exposure. [2]

o Measurement: The diameter of the fungal colony is measured after incubation, and the
inhibition rate is calculated. [2]

¢ In Vivo Efficacy on Tomatoes:

o Method: Tomatoes are wounded and inoculated with the fungus. The fruit are then placed in a
sealed glass chamber where 2-Heptanol is volatilized from a Petri dish at the bottom. [2]

o Measurement: The diameter of the resulting lesions on the tomatoes is measured daily to
assess disease progression. [2]

o Investigation of Antifungal Mechanism:

o Membrane Integrity: Spores or mycelia are treated with 2-Heptanol and then stained with
fluorescent dyes like Fluorescein Diacetate (FDA) for viability and Propidium lodide (PI) for
membrane damage. Leakage of nucleic acids and proteins into the surrounding solution is also
measured. [2]

o Transcriptomic Analysis: RNA sequencing of treated vs. untreated fungal cells is performed
to identify changes in gene expression, revealing disruptions in pathways like membrane
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transport and amino acid metabolism. [2]

Proposed Comparison Framework

To aid your further research, the diagram below outlines the key aspects you should compare when data for

both compounds becomes available.

Key Factors for Comparing Heptanol Isomers

Compare 1-Heptanol vs 2-Heptanol
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 2-Heptanol | Antimicrobial [medchemexpress.com]
2. 2-Heptanol inhibits Botrytis cinerea by accelerating amino ... [frontiersin.org]
3. 2-Heptanol | Antioxidant | Antibacterial [targetmol.com]

4. - 2 | CAS#:543-49-7 | Chemsrc Heptanol [chemsrc.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1400164/full
https://www.smolecule.com/products/s560084?utm_src=pdf-body-img
https://www.smolecule.com/products/s560084?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/2-heptanol.html?srsltid=AfmBOooe0eB1R-eWSFV4oZWucY2vPbLKFLdsXaW_yM0dla50cPkDf7ex
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2024.1400164/full
https://www.targetmol.com/compound/2-heptanol
https://www.chemsrc.com/en/cas/543-49-7_401896.html
https://www.smolecule.com/products/s560084?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [2-Heptanol versus 1-Heptanol antimicrobial activity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b560084#2-heptanol-versus-

1-heptanol-antimicrobial-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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